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Compound of Interest

Compound Name: 4-Chloro-1-methyl-1H-indole

CAS No.: 77801-91-3

Cat. No.: B3284055

Get Quote

A Privileged Scaffold for Medicinal Chemistry & Drug
Discovery[1]
Executive Summary
4-Chloro-1-methyl-1H-indole is a specialized heterocyclic building block used extensively in

the synthesis of bioactive pharmaceutical ingredients. It serves as a "privileged scaffold"—a

molecular framework capable of providing ligands for diverse biological targets.

The presence of the chlorine atom at the C4 position is its defining feature. Unlike the more

common 5- or 6-substituted indoles, the 4-chloro substituent exerts a unique steric influence on

the C3 binding pocket, often twisting attached fluorophores or pharmacophores out of planarity.

This conformational bias, combined with the metabolic stability of the C-Cl bond and the

lipophilicity of the N-methyl group, makes it a critical intermediate in the development of P2X7

receptor antagonists, antivirals, and CNS-active agents.

Chemical Identity & Physicochemical Profile[2][3][4]
[5][6][7]
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Property Data

CAS Number 77801-91-3

IUPAC Name 4-Chloro-1-methyl-1H-indole

Molecular Formula C₉H₈ClN

Molecular Weight 165.62 g/mol

Appearance Pale yellow oil to low-melting white solid

Solubility
Soluble in DCM, CHCl₃, DMSO, DMF; Insoluble

in water

Boiling Point ~293°C (Predicted at 760 mmHg)

Density ~1.2 g/cm³ (Predicted)

Storage 2–8°C, under inert atmosphere (Argon/Nitrogen)

Spectral Signature (Representative)
¹H NMR (400 MHz, CDCl₃): Characterized by a sharp singlet for the N-methyl group at δ

3.75–3.80 ppm. The aromatic region displays a multiplet pattern typical of 1,4-disubstituted

indoles, with the C2-H often appearing as a doublet or broad singlet around δ 7.0–7.1 ppm.

¹³C NMR: Key signals include the N-CH₃ carbon (~33 ppm) and the C-Cl carbon (~126 ppm),

with the indole C2 and C3 carbons showing characteristic shifts.

Synthetic Routes & Manufacturing
The synthesis of 4-chloro-1-methyl-1H-indole is most reliably achieved via the nucleophilic

methylation of the parent 4-chloroindole. This method offers high yields and scalability.

Primary Route: Base-Mediated Methylation
This protocol utilizes Sodium Hydride (NaH) to deprotonate the indole nitrogen, followed by

quenching with Methyl Iodide (MeI).
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Reagents: 4-Chloroindole, NaH (60% dispersion), MeI, DMF (anhydrous).[1] Conditions: 0°C to

Room Temperature, Inert Atmosphere (N₂).
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Figure 1: Standard synthetic pathway for the production of CAS 77801-91-3.

Detailed Experimental Protocol (Bench Scale)
Setup: Flame-dry a 100 mL round-bottom flask and purge with Nitrogen.

Deprotonation: Suspend NaH (1.2 eq, 60% in oil) in anhydrous DMF (10 vol). Cool to 0°C.

Addition: Add 4-Chloroindole (1.0 eq) dissolved in DMF dropwise. Stir for 30 minutes until H₂

evolution ceases.

Alkylation: Add Methyl Iodide (1.5 eq) dropwise at 0°C.

Reaction: Allow to warm to room temperature and stir for 1–2 hours. Monitor by TLC

(Hexane/EtOAc).

Workup: Quench with ice water. Extract with Ethyl Acetate (3x). Wash organics with brine,

dry over Na₂SO₄, and concentrate.

Purification: Flash column chromatography (SiO₂, 0–10% EtOAc in Hexanes) yields the pure

oil/solid.

Reactivity & Functionalization Profile
The 4-chloro-1-methylindole scaffold is rarely the final drug; it is a reactive core. The 4-chloro

group deactivates the ring slightly but directs electrophilic substitution to the C3 position.

Key Transformations
C3-Formylation (Vilsmeier-Haack):
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Reagents: POCl₃, DMF.

Product: 4-Chloro-1-methylindole-3-carboxaldehyde.

Utility: Key intermediate for connecting the indole to other pharmacophores (e.g., via aldol

condensation or reductive amination).

C2-Lithiation (Directed Metalation):

Reagents: n-BuLi, THF, -78°C.

Mechanism: The N-methyl group can assist in directing lithiation to C2, allowing for the

introduction of boronic acids (Suzuki coupling) or silanes.

C5-Functionalization:

While the 4-position is blocked by Chlorine, the 5-position is electronically accessible for

halogenation or acylation, often used to create 4,5-disubstituted analogs found in

advanced drug candidates.
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Figure 2: Divergent reactivity map. Note that displacing the C4-Cl usually requires advanced

catalytic systems due to steric hindrance.

Pharmaceutical Applications
P2X7 Receptor Antagonists
The 4-chloro-1-methylindole moiety is a validated scaffold in the design of antagonists for the

P2X7 receptor, an ATP-gated ion channel linked to inflammation and neurodegeneration.

Mechanism: The indole core fits into the allosteric pocket of the receptor. The 4-chloro

substituent provides a critical "steric lock," forcing the molecule into a conformation that

maximizes binding affinity while preventing metabolic oxidation at the C4 position.

Key Intermediate:4-Chloro-1-methyl-1H-indole-5-carboxylic acid is often synthesized from

this parent CAS to generate amide libraries.

Antiviral & CNS Agents
HIV-1 Attachment Inhibitors: Indole derivatives are explored as inhibitors of gp120, where the

N-methyl and 4-chloro groups modulate the lipophilicity (LogP) required to penetrate viral

envelopes or the blood-brain barrier (BBB).

Metabolic Stability: The chlorine atom blocks Cytochrome P450 metabolism at the 4-position,

extending the half-life (

) of the drug candidate compared to the unsubstituted indole.

Safety & Handling (MSDS Highlights)
Hazard Class GHS Code Description

Acute Toxicity H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

STOT-SE H335
May cause respiratory

irritation.
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Handling Protocol:

Always handle inside a fume hood to avoid inhalation of vapors/dust.

Wear nitrile gloves and safety goggles.

In case of contact, wash immediately with soap and water.

Store away from oxidizing agents and strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 4-Chloro-1-methyl-1H-indole (CAS
77801-91-3)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3284055/docs#technical-guide-4-chloro-1-methyl-1h-
indole-cas-77801-91-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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